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Compound of Interest

Compound Name: 3,6-Difluorophthalic anhydride

Cat. No.: B041835 Get Quote

A Technical Guide to the Physical Properties of
3,6-Difluorophthalic Anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

3,6-Difluorophthalic anhydride, a key building block in the synthesis of advanced polymers

and specialty chemicals. The information presented is intended to support research and

development activities in materials science and drug discovery.

Core Physical Properties
3,6-Difluorophthalic anhydride is a white to pale yellow crystalline solid or powder.[1] Its

fundamental physical characteristics are crucial for its application in various synthetic

processes.

Quantitative Physical Data
A summary of the key physical properties of 3,6-Difluorophthalic anhydride is presented in

the table below for easy reference and comparison.
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Property Value Source

Melting Point 218-221 °C [2][3]

Boiling Point 315.7 °C

Density 1.658 g/cm³

Molecular Weight 184.10 g/mol [2][4][5]

Molecular Formula C₈H₂F₂O₃ [2][4]

Solubility Sparingly soluble in water [6]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 3,6-
Difluorophthalic anhydride are not extensively detailed in publicly available literature,

standard laboratory procedures for analogous compounds, such as other phthalic anhydrides,

provide a reliable framework.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity and is typically

determined using a melting point apparatus.

General Protocol:

Sample Preparation: A small, dry sample of 3,6-Difluorophthalic anhydride is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approach the expected melting point, followed by a slower rate of temperature increase (1-2

°C per minute) as the melting point is neared.

Observation: The temperature range is recorded from the point at which the first drop of

liquid is observed to the point at which the entire sample has melted into a clear liquid. For
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pure 3,6-Difluorophthalic anhydride, this range is expected to be narrow, falling within 218-

221 °C.[1][2][3]

Synthesis and Purification Workflow
3,6-Difluorophthalic anhydride is a valuable monomer in the synthesis of high-performance

polymers, such as polyimides, due to the thermal stability and chemical resistance conferred by

the fluorine atoms.[2][3] The general workflow for the synthesis of a phthalic anhydride

derivative, such as 3,6-Difluorophthalic anhydride, typically involves the dehydration of the

corresponding dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(e.g., melting point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041835#physical-properties-of-3-6-difluorophthalic-
anhydride-e-g-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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